20(S)-Hydroxy Prednisolone

Description

20(S)-Hydroxy Prednisolone is a prednisolone metabolite and impurity standard used in pharmaceutical testing . Prednisolone, a corticosteroid similar to cortisol, is utilized for its anti-inflammatory, immunosuppressive, anti-neoplastic, and vasoconstrictive properties . Prednisolone is effective in treating a broad spectrum of inflammatory and autoimmune conditions, such as asthma, rheumatoid arthritis, ulcerative colitis, and certain allergic reactions . It can also act as an immunosuppressant in organ transplantation .

Prednisolone can be administered topically as eye drops to treat various eye conditions, including conjunctivitis, keratitis, and post-operative inflammation . However, it is contraindicated in individuals with hypersensitivity to prednisolone or those with existing eye infections . Prednisolone is also available as ear drops . Prednisone is another synthetic anti-inflammatory glucocorticoid derived from cortisone that is converted in the liver to prednisolone .

Chemically, 20(S)-Hydroxy Prednisolone has the molecular formula C21 H30 O5 and a molecular weight of 362.46 . Its IUPAC name is (8S,9S,10R,11S,13S,14S,17R)-17-[(1S)-1,2-dihydroxyethyl]-11,17-dihydroxy-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one .

• CAS No.: 2299-46-9
• Product Name: 20(S)-Hydroxy Prednisolone
• Molecular Formula: C21H30O5
• Molecular Weight: 362.5 g/mol
• IUPAC Name: (8S,9S,10R,11S,13S,14S,17R)-17-[(1S)-1,2-dihydroxyethyl]-11,17-dihydroxy-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C21H30O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h5,7,9,14-18,22,24-26H,3-4,6,8,10-11H2,1-2H3/t14-,15-,16-,17-,18+,19-,20-,21-/m0/s1
• Standard InChIKey: LCOVYWIXMAJCDS-FJWDNACWSA-N
• SMILES: CC12CC(C3C(C1CCC2(C(CO)O)O)CCC4=CC(=O)C=CC34C)O
• Canonical SMILES: CC12CC(C3C(C1CCC2(C(CO)O)O)CCC4=CC(=O)C=CC34C)O
• Synonyms: 20b-Dihydroprednisolone; 11b,17,20a,21-Tetrahydroxy-pregna-1,4-dien-3-one; (11b,20S)-11,17,20,21-Tetrahydroxy-pregna-1,4-dien-3-one
• Reference: Kim, H., et al., J. Med. Chem., 30, 2239 (1987)
• PubChem Compound: 13962391
• Last Modified: Aug 15 2023